Cas no 149055-86-7 (methyl (1S,3R)-3-hydroxycyclohexane-1-carboxylate)

• Product Name: methyl (1S,3R)-3-hydroxycyclohexane-1-carboxylate
• CAS No: 149055-86-7
• MF: C₈H₁₄O₃
• MW: 158.194962978363
• MDL: MFCD28502735
• CID: 2188650
• PubChem ID: 58952956
• Update Time: 2025-06-18

methyl (1S,3R)-3-hydroxycyclohexane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• Cyclohexanecarboxylicacid,3-hydroxy-,methylester,(1s,3r)-
• methyl (1S,3R)-3-hydroxycyclohexane-1-carboxylate
• P18936
• MFCD28502735
• methyl(1s,3r)-3-hydroxycyclohexane-1-carboxylate
• 149055-86-7
• OXQRLBFDJMSRMM-NKWVEPMBSA-N
• racemic methyl cis-3-hydroxycyclohexane-1-carboxylate
• SCHEMBL4516538
• BS-43284
• CS-0369324
• methyl (1S,3R)-3-hydroxycyclohexanecarboxylate
• methyl cis-3-hydroxycyclohexane-1-carboxylate

• MDL： MFCD28502735
• Inchi： 1S/C8H14O3/c1-11-8(10)6-3-2-4-7(9)5-6/h6-7,9H,2-5H2,1H3/t6-,7+/m0/s1
• InChI Key： OXQRLBFDJMSRMM-NKWVEPMBSA-N
• SMILES： O[C@@H]1CCC[C@H](C(=O)OC)C1

Computed Properties

• Exact Mass: 158.094294304g/mol
• Monoisotopic Mass: 158.094294304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 46.5Ų